N-Methoxy-N-methylpyridazine-4-carboxamide

• CAS RN: 823189-69-1
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: N-methoxy-N-methylpyridazine-4-carboxamide
• InChI: InChI=1S/C7H9N3O2/c1-10(12-2)7(11)6-3-4-8-9-5-6/h3-5H,1-2H3
• InChI Key: GWSZRYGWBGHSGE-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CN=NC=C1)OC

Description

N-Methoxy-N-methylpyridazine-4-carboxamide is a useful research compound. Its molecular formula is C7H9N3O2 and its molecular weight is 167.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-Methoxy-N-methylpyridazine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-Methoxy-N-methylpyridazine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A N,N-dimethylformamide solution (16 mL) of 4-pydirazincarboxylic acid (1.61 g, 13.0 mmol), N-methyl-N-methoxyamine hydrochloride (2.54 g, 26.0 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (6.23 g, 32.5 mmol), 1-hydroxybenzotriazole hydrate (catalytic amount) and triethylamine (9.06 mL, 65.0 mmol) was stirred at room temperature for 3 days. After completion of the reaction, the solvent was removed by vacuum distillation, and the residue was mixed with water and chloroform and filtered through celite. The filtrate was extracted with chloroform, and the extract was dried over anhydrous sodium sulfate and evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate) to give the desired product (94% yield).